1,4-Benzodioxan-2-methanol, alpha-(((3-methoxypropyl)amino)methyl)-, hydrochloride

Specification

• CAS No.: 10402-62-7
• Molecular Formula: C14H22ClNO4
• Molecular Weight: 303.78 g/mol
• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-3-yl)-2-hydroxyethyl]-(3-methoxypropyl)azanium;chloride
• Standard InChI: InChI=1S/C14H21NO4.ClH/c1-17-8-4-7-15-9-11(16)14-10-18-12-5-2-3-6-13(12)19-14;/h2-3,5-6,11,14-16H,4,7-10H2,1H3;1H
• Standard InChI Key: FAKTUTGTQOLHEK-UHFFFAOYSA-N
• Canonical SMILES: COCCC[NH2+]CC(C1COC2=CC=CC=C2O1)O.[Cl-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound, indexed in PubChem under CID 26455 (free base) and CID 16827 (hydrochloride salt), possesses the systematic name 1,4-Benzodioxan-2-methanol, alpha-(((3-methoxypropyl)amino)methyl)-, hydrochloride. Its molecular formula is C₁₅H₂₃NO₄·HCl, with a molecular weight of 281.35 g/mol for the free base and 273.75 g/mol for the hydrochloride form. Key synonyms include:

• 3182 I.S.

• alpha-(((3-Methoxypropyl)amino)methyl)-alpha-methyl-1,4-benzodioxan-2-methanol

• HA 242 (hydrochloride designation)

Synthesis and Production

Enzymatic Resolution

For enantiomerically pure variants, lipase-mediated kinetic resolution—as employed in the hydrolysis of racemic methyl 1,4-benzodioxane-2-carboxylate—could be adapted. Arthrobacter sp. lipase in phosphate buffer (pH 7.1) with co-solvents like n-butanol achieved 42% yield and 99% enantiomeric excess (ee) for analogous compounds.

Physicochemical Properties

Solubility and Partitioning

While experimental solubility data for this specific compound are absent, related benzodioxanes exhibit moderate hydrophilicity. For instance, methyl 1,4-benzodioxane-2-carboxylate (log P = 1.43) demonstrates solubility in polar aprotic solvents (e.g., ethyl acetate, dichloromethane). The hydrochloride salt likely enhances aqueous solubility due to ionic dissociation.

Spectroscopic Characteristics

• NMR: Aromatic protons in the benzodioxane ring typically resonate between δ 6.8–7.2 ppm (¹H NMR), while methoxy groups appear near δ 3.3–3.5 ppm.

• Mass Spectrometry: The molecular ion peak (M⁺) for the free base would align with m/z 281.35, with fragmentation patterns reflecting cleavage at the ether and amine linkages.

Pharmacological and Biochemical Considerations

No direct studies on this compound’s biological activity are cited. However, benzodioxane derivatives are frequently explored for:

• CYP450 Modulation: Some analogs inhibit CYP1A2, a cytochrome P450 enzyme involved in drug metabolism.

• Central Nervous System (CNS) Penetration: Log P values near 2.0 and molecular weights <300 g/mol suggest potential blood-brain barrier permeability.

Applications and Research Directions

Pharmaceutical Intermediate

The compound’s amine and ether functionalities make it a candidate for further derivatization in drug discovery. For example:

• Antidepressants: Benzodioxane motifs are present in serotonin-norepinephrine reuptake inhibitors (SNRIs).

• Antimicrobial Agents: Methoxypropylamino groups may enhance membrane permeability in Gram-negative bacteria.